Synthesis of Methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate
Synthesis of Methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate
Synthesis and Application of Methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate: A Critical Intermediate in Alpha-1 Antitrypsin Modulators
Executive Summary
The compound Methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate (CAS: 2555022-68-7) is a highly specialized chemical intermediate utilized extensively in the development of small-molecule modulators for Alpha-1 Antitrypsin Deficiency (AATD)[1]. From a synthetic and pharmacological perspective, this molecule is a masterclass in structural design. It features a rigid alkyne spacer, a benzoate ester for downstream functionalization, and a sterically shielded, neopentyl-like methoxy group. This guide details the retrosynthetic logic, exact step-by-step experimental protocols, and the mechanistic causality required to synthesize this intermediate with high fidelity.
Pharmacological Rationale & Structural Design
AATD is a genetic disorder primarily driven by the Z-mutation (E342K) in the SERPINA1 gene, which causes the Alpha-1 Antitrypsin (AAT) protein to misfold, polymerize in the liver, and fail to protect lung tissue from neutrophil elastase [3]. Recent therapeutic strategies focus on small molecules that bind to mutant AAT, stabilizing its native conformation and promoting its secretion [1].
The structural motifs of Methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate serve specific pharmacological purposes:
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The Alkyne Linker: Acts as a rigid, linear vector. By projecting the appended functional groups at a precise 180° angle, it minimizes the entropic penalty upon protein binding compared to flexible alkyl chains.
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The gem-Dimethyl (Neopentyl) Group: The 3,3-dimethyl substitution provides intense steric shielding. This severely restricts the conformational flexibility of the adjacent methoxy group and blocks cytochrome P450-mediated metabolic oxidation at the α -carbon, drastically improving the pharmacokinetic half-life [4].
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The Methoxy Group: Serves as a critical hydrogen-bond acceptor within the target protein's binding pocket.
Retrosynthetic Strategy
To establish a self-validating and scalable synthetic route, the target molecule is disconnected via a Sonogashira cross-coupling. This approach reliably forms the C(sp²)–C(sp) bond between a commercially available aryl halide and a custom terminal alkyne.
Retrosynthetic disconnection of Methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate.
Step-by-Step Experimental Methodologies
As an application scientist, it is critical to understand that a protocol is only as good as its built-in validation mechanisms. The following steps detail the causality behind each reagent choice and the analytical checkpoints required to validate the system.
Step 4.1: Synthesis of 4-methoxy-3,3-dimethylbut-1-yne (Fragment B)
Objective: Methylate the primary alcohol of 2,2-dimethylbut-3-yn-1-ol without deprotonating the terminal alkyne.
Protocol:
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Preparation: Charge a flame-dried, argon-purged flask with sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq). Wash the NaH with anhydrous hexanes to remove the mineral oil, then suspend in anhydrous Tetrahydrofuran (THF) (0.5 M).
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Deprotonation: Cool the suspension to 0 °C. Add a solution of 2,2-dimethylbut-3-yn-1-ol (1.0 eq) in THF dropwise over 15 minutes.
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Causality: The pKa of the primary alcohol is ~16, while the terminal alkyne is ~25. At 0 °C, NaH exhibits perfect chemoselectivity for the alcohol, preventing the formation of a nucleophilic acetylide that could lead to unwanted side reactions.
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Alkylation: Stir for 30 minutes at 0 °C, then add Methyl Iodide (MeI, 1.5 eq) dropwise. Allow the reaction to warm to 25 °C and stir for 4 hours.
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Validation (Self-Validating Checkpoint): Analyze an aliquot via GC-MS. The reaction is complete when the starting material peak disappears and a new peak corresponding to the methylated product ( m/z 112.1) emerges.
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Workup: Quench carefully with saturated aqueous NH₄Cl at 0 °C. Extract with Methyl tert-butyl ether (MTBE).
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Causality: MTBE is selected over diethyl ether due to its superior safety profile (lower peroxide formation) and excellent phase separation characteristics in neopentyl systems.
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Purification: Dry the organic layer over MgSO₄, concentrate under reduced pressure (caution: product is volatile), and distill to yield the pure alkyne.
Step 4.2: Sonogashira Coupling
Objective: Couple Fragment B with Methyl 4-iodobenzoate to form the target compound.
Protocol:
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Degassing (Critical Step): In a Schlenk flask, dissolve Methyl 4-iodobenzoate (1.0 eq) and 4-methoxy-3,3-dimethylbut-1-yne (1.1 eq) in THF (0.2 M). Add Diisopropylamine (DIPA, 2.0 eq). Sparge the solution with argon for 20 minutes.
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Causality: Oxygen must be rigorously excluded. In the presence of O₂ and CuI, terminal alkynes undergo rapid Glaser homocoupling, which consumes the valuable alkyne and creates a dimer that is notoriously difficult to separate from the product [2].
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Catalyst Addition: Under a positive flow of argon, add Pd(dppf)Cl₂ (0.05 eq) and CuI (0.05 eq). Seal the flask and heat to 60 °C for 12 hours.
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Validation: Monitor via TLC (Hexanes/EtOAc 8:2) and LC-MS. The product will show an [M+H]+ of 247.1.
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Workup & Purification: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the precipitated palladium and copper salts. Concentrate the filtrate and purify via flash column chromatography (silica gel, gradient 0-10% EtOAc in Hexanes) to afford the target compound as a pale yellow oil.
Mechanistic pathway of the Sonogashira coupling for the target benzoate ester.
Quantitative Data & Process Optimization
The steric bulk of the 3,3-dimethyl group on the alkyne presents a kinetic barrier during the transmetalation and reductive elimination steps of the Sonogashira cycle. Table 1 summarizes the catalyst screening data used to overcome this limitation.
Table 1: Optimization of Sonogashira Coupling Conditions
| Entry | Catalyst System | Base | Solvent | Temp (°C) | Yield (%) | Mechanistic Observation |
| 1 | Pd(PPh₃)₂Cl₂ / CuI | Et₃N | THF | 25 | 45 | Sluggish transmetalation due to steric bulk. |
| 2 | Pd(PPh₃)₂Cl₂ / CuI | Et₃N | DMF | 60 | 68 | Moderate Glaser homocoupling observed. |
| 3 | Pd(dppf)Cl₂ / CuI | DIPA | THF | 60 | 89 | Optimal; dppf accelerates reductive elimination. |
| 4 | Pd(OAc)₂ / XPhos | Cs₂CO₃ | MeCN | 80 | 75 | Copper-free conditions; higher catalyst cost. |
Causality of Optimization: Entry 3 is the superior protocol. The bidentate dppf (1,1'-Bis(diphenylphosphino)ferrocene) ligand has a wide bite angle (99°). This specific geometry forces the aryl and alkynyl groups closer together on the Pd(II) center, drastically lowering the activation energy required for reductive elimination [2]. This prevents catalyst stalling, which is otherwise common when coupling sterically hindered neopentyl systems.
Conclusion
The synthesis of Methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate requires precise control over chemoselectivity and organometallic catalysis. By utilizing a controlled Williamson etherification followed by a dppf-accelerated Sonogashira coupling, researchers can reliably produce this intermediate. As the development of Alpha-1 Antitrypsin modulators continues to accelerate, mastering the synthesis of such sterically demanding, pharmacologically optimized building blocks remains a cornerstone of modern drug discovery.
References
- Giroux, S., Boyd, M. J., Fimognari, R. F. Jr., Zaky, M., Lee, R. G. Jr. (2021). Modulators of alpha-1 antitrypsin. WIPO Patent Application WO2021203014A1 / CA3179184A1.
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Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922.[Link]
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Stoller, J. K., & Aboussouan, L. S. (2005). Alpha1-antitrypsin deficiency. The Lancet, 365(9478), 2225-2236.[Link]
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Hou, S., et al. (2022). Identification and Utilization of a Chemical Probe to Interrogate the Roles of PIKfyve in the Lifecycle of β-Coronaviruses. Journal of Medicinal Chemistry, 65(18), 12181–12201.[Link]
